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Compound of Interest

Compound Name: 5-Aminoquinolin-2(1H)-one

Cat. No.: B041705

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 5-Aminoquinolin-2(1H)-one. It

outlines the necessary personal protective equipment (PPE), step-by-step operational

procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Summary

5-Aminoquinolin-2(1H)-one is a hazardous chemical that requires careful handling. Key

hazards include:

Toxicity: Toxic if swallowed.[1]

Skin Sensitization: May cause an allergic skin reaction.[1]

Eye Damage: Causes serious eye damage.[1]

Reproductive Toxicity: May damage fertility or the unborn child.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Quantitative Data
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Data Point

Value

Source

GHS Hazard Statements

H301, H317, H318, H360,
H410

Molecular Formula

C9H8N20

[2](3]

Molecular Weight

160.17 g/mol

[2]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to minimize exposure.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

To prevent skin contact and

potential allergic reactions.[4]

Eye & Face Protection

Safety glasses with side
shields or chemical splash

goggles and a face shield.[5]
[6]

To protect against splashes
and dust that can cause

serious eye damage.

Skin & Body Protection

Full-length laboratory coat and

appropriate protective clothing.

To prevent skin exposure to

the chemical.[6]

Respiratory Protection

Use a NIOSH-approved
respirator if ventilation is
inadequate or if dust is
generated.[6][7]

To avoid inhalation of harmful

dust particles.

Operational Workflow

The following diagram outlines the standard operating procedure for handling 5-

Aminoquinolin-2(1H)-one, from preparation to disposal.
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Workflow for Handling 5-Aminoquinolin-2(1H)-one

Preparation

Consult SDS & SOPs

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Begin Handling

dling

Weigh Solid Chemical

Dissolve in Solvent

Perform Experiment

Experiment Complete

Cleanup & Disposal

Decontaminate Work Surfaces

Segregate Waste

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Standard operating procedure for handling 5-Aminoquinolin-2(1H)-one.
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Experimental Protocols

Handling and Preparation:

Consult Safety Information: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for 5-Aminoquinolin-2(1H)-one.

Engineering Controls: All handling of this substance should be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.[1] Ensure that an eyewash
station and safety shower are readily accessible.[1][6]

Personal Protective Equipment: Don the required PPE as specified in the table above.
Weighing: Carefully weigh the solid material in the fume hood. Avoid generating dust.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid
splashing.

Spill Management:

Evacuate: Evacuate the immediate area of the spill.
Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, carefully sweep up the solid material, avoiding dust
generation, and place it into a sealed container for disposal.[7] For liquid spills, absorb with
an inert material and place in a sealed container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

Waste: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

Proper disposal of 5-Aminoquinolin-2(1H)-one and any contaminated materials is crucial to
prevent environmental harm and ensure regulatory compliance.
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Waste Segregation and Collection:

Solid Waste: Collect unused 5-Aminoquinolin-2(1H)-one in a clearly labeled, sealed
container.[4] The label should read "Hazardous Waste" followed by the full chemical name.

Liquid Waste: If in solution, collect it in a dedicated, leak-proof, and sealable container.[4]
The container must be compatible with the solvent. Label the container as "Hazardous
Waste" and list all components with their approximate percentages.

Contaminated Labware: Disposable items such as gloves, pipette tips, and weighing paper
that are contaminated with the chemical should be collected in a separate, sealed bag or
container labeled "Hazardous Waste: 5-Aminoquinolin-2(1H)-one Contaminated Debris".[4]

Storage and Disposal:

Storage: Store all waste containers in a designated and properly managed Satellite
Accumulation Area (SAA) while awaiting pickup. Secondary containment is highly
recommended.[4]

Disposal: Do not dispose of this chemical down the drain or in regular solid waste.[4] Contact
your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and proper disposal.[4]

Emergency Procedures
« If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.

« If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical
advice/attention.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[8]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, get medical advice/attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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